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Abstract

Ch282-5, a novel and orally active derivative of gossypol, has emerged as a promising BH3
mimetic for anticancer therapy. Chemically identified as 2-aminoethanesulfonic acid sodium-
gossypolone, Ch282-5 is engineered for enhanced bioavailability compared to its parent
compounds. It functions as a potent inhibitor of the Bcl-2 family of anti-apoptotic proteins,
thereby inducing mitochondria-dependent apoptosis in cancer cells. This technical guide
provides a comprehensive overview of the chemical structure, properties, mechanism of action,
and experimental data related to Ch282-5, with a focus on its potential in colon cancer
treatment.

Chemical Structure and Physicochemical Properties

Ch282-5 is a synthetic derivative of gossypol, a natural polyphenol. The modification involves
the introduction of a 2-aminoethanesulfonic acid sodium group, which significantly increases its
hydrophilicity and oral bioavailability.[1]

Table 1: Physicochemical Properties of Ch282-5
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Property Value Reference

) 2-aminoethanesulfonic acid
Chemical Name ] [1]
sodium-gossypolone

Molecular Weight 804 g/mol [1]
LogP (calculated) 4.63 [1]
Water Solubility >12 mmol in 100 mL at 37°C [1]

Mechanism of Action

Ch282-5 exerts its anticancer effects by functioning as a BH3 mimetic, directly targeting and
inhibiting the anti-apoptotic Bcl-2 family proteins, including Bcl-2, Bcl-xL, and Mcl-1.[2] This
inhibition disrupts the sequestration of pro-apoptotic proteins like Bim and Noxa, leading to the
activation of the intrinsic apoptotic pathway.

Inhibition of Bcl-2 Family Proteins

By binding to the BH3-binding groove of anti-apoptotic Bcl-2 proteins, Ch282-5 competitively
displaces pro-apoptotic BH3-only proteins.[2] This liberates pro-apoptotic effectors such as Bax
and Bak, which then oligomerize on the mitochondrial outer membrane, leading to
mitochondrial outer membrane permeabilization (MOMP). The subsequent release of
cytochrome c¢ and other pro-apoptotic factors into the cytoplasm activates the caspase
cascade, culminating in programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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